Cas no 124414-07-9 (Ethanone, 1-[3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]phenyl]-)

• Product Name: Ethanone, 1-[3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]phenyl]-
• CAS No: 124414-07-9
• MF: C₁₄H₂₂O₂Si
• MW: 250.40878534317
• CID: 1216048
• PubChem ID: 14361489
• Update Time: 2025-04-20

Ethanone, 1-[3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]phenyl]-
• 1-[3-[tert-butyl(dimethyl)silyl]oxyphenyl]ethanone
• VPIXAJUNPDTDIJ-UHFFFAOYSA-N
• EN300-26272568
• 124414-07-9
• 1-(3{[tert-butyl(dimethyl)silyl]oxy}phenyl)ethanone
• 1-[3-(tert-Butyl-dimethyl-silanyloxy)-phenyl]ethanone
• 1-(3-((Tert-butyldimethylsilyl)oxy)phenyl)ethanone
• 1-[3-[(Tert-butyldimethylsilyl)oxy]phenyl]ethanone
• DTXSID40559365
• 1-[3-(tert-butyl-dimethyl-silanyloxy)-phenyl]-ethanone
• 1-(3-{[tert-Butyl(dimethyl)silyl]oxy}phenyl)ethan-1-one
• DB-201456
• 1-{3-[(tert-butyldimethylsilyl)oxy]phenyl}ethan-1-one
• SCHEMBL341880
• 1-(3((Tert-butyldimethylsilyl)oxy)phenyl)ethanone

• Inchi： 1S/C14H22O2Si/c1-11(15)12-8-7-9-13(10-12)16-17(5,6)14(2,3)4/h7-10H,1-6H3
• InChI Key： VPIXAJUNPDTDIJ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C=CC=C(C(C)=O)C=1

Computed Properties

• Exact Mass: 250.13896
• Monoisotopic Mass: 250.138906475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 4.27320